Cas no 2168517-54-0 (2-4-(difluoromethyl)thiophen-3-yl-6-methylpiperidin-3-amine)

• Product Name: 2-4-(difluoromethyl)thiophen-3-yl-6-methylpiperidin-3-amine
• CAS No: 2168517-54-0
• MF: C₁₁H₁₆F₂N₂S
• MW: 246.319948196411
• CID: 5952346
• PubChem ID: 165545838
• Update Time: 2025-05-21

2-4-(difluoromethyl)thiophen-3-yl-6-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethyl)thiophen-3-yl-6-methylpiperidin-3-amine
• EN300-1476658
• 2-[4-(difluoromethyl)thiophen-3-yl]-6-methylpiperidin-3-amine
• 2168517-54-0

• Inchi： 1S/C11H16F2N2S/c1-6-2-3-9(14)10(15-6)7-4-16-5-8(7)11(12)13/h4-6,9-11,15H,2-3,14H2,1H3
• InChI Key： MXJKCPDUMJTYMB-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C1C(CCC(C)N1)N

Computed Properties

• Exact Mass: 246.10022602g/mol
• Monoisotopic Mass: 246.10022602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-4-(difluoromethyl)thiophen-3-yl-6-methylpiperidin-3-amine

Compound CAS No 2168517-54-0: 2-4-(difluoromethyl)thiophen-3-yl-6-methylpiperidin-3-amine

The compound CAS No 2168517-54-0, also known as 2-4-(difluoromethyl)thiophen-3-yl-6-methylpiperidin-3-amine, is a complex organic molecule with a unique structure that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its piperidine ring, which is a six-membered cyclic amine, substituted with a thiophene moiety at the 3-position and a methyl group at the 6-position. The thiophene ring itself is further substituted with a difluoromethyl group at the 4-position, adding to the molecule's complexity and potential functional versatility.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and materials science. The presence of the thiophene ring, a heterocyclic aromatic compound, contributes to the molecule's electronic properties, making it an interesting candidate for applications in semiconductors and optoelectronic devices. Additionally, the piperidine ring is known for its ability to form hydrogen bonds, which can enhance the bioavailability of drugs when incorporated into pharmaceutical compounds.

The synthesis of 2-4-(difluoromethyl)thiophen-3-yl-6-methylpiperidin-3-amine involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and possibly ring-closing metathesis. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for further studies and applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have indicated that it may exhibit inhibitory effects on certain kinases, which are critical in signaling pathways associated with cancer and inflammatory diseases. While these findings are still in the early stages, they underscore the potential of this compound as a lead molecule for drug development.

Moreover, the incorporation of fluorine atoms in the difluoromethyl group introduces additional electronic effects that can modulate the compound's reactivity and stability. Fluorine substitution is a common strategy in medicinal chemistry to enhance drug-like properties such as lipophilicity and metabolic stability.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Recent research has focused on determining its biodegradability under various conditions, which is essential for ensuring sustainable practices in its production and use.

In conclusion, CAS No 2168517-54-0, or 2-4-(difluoromethyl)thiophen-3-yl-6-methylpiperidin-3-amino, represents a valuable addition to the arsenal of compounds being explored for diverse applications. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future innovations in both academic research and industrial applications.